Cas no 1356614-53-3 (4-{4-[3-(2-pyridinyl)-1h-pyrazol-4-yl]-2-pyridinyl}benzoic Acid)

• Product Name: 4-{4-[3-(2-pyridinyl)-1h-pyrazol-4-yl]-2-pyridinyl}benzoic Acid
• CAS No: 1356614-53-3
• MF: C₂₀H₁₄N₄O₂
• MW: 342.35076379776
• CID: 1244283
• PubChem ID: 45487437
• Update Time: 2025-07-18

4-{4-[3-(2-pyridinyl)-1h-pyrazol-4-yl]-2-pyridinyl}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-[3-(2-pyridinyl)-1h-pyrazol-4-yl]-2-pyridinyl}benzoic Acid
• CHEMBL568357
• 1356614-53-3
• 4-(4-(3-(pyridin-2-yl)-1H-pyrazol-4-yl)pyridin-2-yl)benzoic acid
• CS-0000094
• SCHEMBL374931
• 4-(4-(3-(pyridin-2-yl)-1H-pyrazol-4-yl)pyridin-2-yl)benzoicacid
• BDBM50301170

• Inchi： 1S/C20H14N4O2/c25-20(26)14-6-4-13(5-7-14)18-11-15(8-10-22-18)16-12-23-24-19(16)17-3-1-2-9-21-17/h1-12H,(H,23,24)(H,25,26)
• InChI Key： WAYZFSAJPAKLSW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=C(C=CN=1)C1C=NNC=1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 342.11167570g/mol
• Monoisotopic Mass: 342.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.8Ų

Additional information on 4-{4-[3-(2-pyridinyl)-1h-pyrazol-4-yl]-2-pyridinyl}benzoic Acid

Professional Introduction to 4-{4-[3-(2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl}benzoic Acid (CAS No. 1356614-53-3)

4-{4-[3-(2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl}benzoic Acid, identified by its CAS number 1356614-53-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic benzoic acids, characterized by its intricate molecular structure, which includes multiple aromatic rings and nitrogen-containing heterocycles. The presence of pyridine and pyrazole moieties in its framework suggests potential applications in drug design, particularly in targeting biological pathways involving these motifs.

The< strong>molecular architecture of 4-{4-[3-(2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl}benzoic Acid makes it a promising candidate for further exploration in medicinal chemistry. The benzoic acid core is a well-known pharmacophore, often utilized in the development of anti-inflammatory, analgesic, and antimicrobial agents. The integration of pyridine and pyrazole units into this structure introduces additional binding sites that could interact with various biological targets, enhancing its therapeutic potential.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity and signal transduction pathways. The< strong>pyrazole moiety, in particular, has been extensively studied for its role in inhibiting enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These kinases are implicated in numerous diseases, including cancer, autoimmune disorders, and inflammatory conditions. By incorporating a< strong>pyrazole group into the benzoic acid scaffold of 4-{4-[3-(2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl}benzoic Acid, researchers aim to develop compounds with enhanced selectivity and potency against these targets.

The< strong>pyridine component of the molecule also contributes to its pharmacological profile. Pyridine derivatives have been widely used in the pharmaceutical industry due to their ability to interact with biological receptors and enzymes. For instance, many kinase inhibitors and antiviral agents contain pyridine moieties that facilitate binding to their respective targets. The presence of two< strong>pyridine rings in 4-{4-[3-(2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl}benzoic Acid suggests that it may exhibit multiple binding interactions, potentially leading to synergistic effects when used in combination therapies.

The synthesis of 4-{4-[3-(2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl}benzoic Acid involves a series of multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>pyrazole ring onto the benzoic acid backbone typically involves condensation reactions with appropriate precursors under inert conditions. Subsequent functionalization steps are then performed to introduce the< strong>pyridine moieties at specific positions within the molecule. These synthetic strategies highlight the complexity involved in constructing such intricate molecular structures.

In terms of biological activity, preliminary studies on 4-{4-[3-(2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl}benzoic Acid have shown promising results in vitro. The compound has demonstrated inhibitory activity against several kinases, including JAK1 and JAK2, which are known to play a role in inflammatory responses. Additionally, it has shown potential as an inhibitor of CDKs, which are involved in cell cycle regulation. These findings suggest that 4-{4-[3-(2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl}benzoic Acid may have therapeutic applications in treating inflammatory diseases and cancer.

The< strong>molecular diversity introduced by the< strong>pyridine,< strong>pyrazole, and benzoic acid components makes 1356614-53-3 a versatile scaffold for drug discovery. Researchers can modify various functional groups within the molecule to optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Furthermore, computational modeling techniques can be employed to predict how different structural modifications will affect the compound's binding affinity and selectivity against biological targets.

The development of novel therapeutic agents often requires extensive characterization of their chemical properties and biological activities. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the identity and purity of compounds like 1356614-53-3. Additionally, high-throughput screening (HTS) platforms are used to rapidly assess the activity of large libraries of compounds against various biological targets.

In conclusion, 1356614-53-3 represents a significant advancement in pharmaceutical research due to its complex molecular structure and potential therapeutic applications. The integration of< strong pyridine ,< strong > pyrazole ,and benzoic acid moieties into this compound provides a rich framework for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,< strong > 1356614 -53- -3 will undoubtedly play a crucial role in developing next-generation therapeutics for treating various human diseases.